4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde
- Inchi： 1S/C7H4F2INO2/c8-6(9)4-1-3(2-12)11-7(13)5(4)10/h1-2,6H,(H,11,13)
- InChI Key： BEXCIZWVXHGOGE-UHFFFAOYSA-N
- SMILES： IC1C(NC(C=O)=CC=1C(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 323
XLogP3: 0.7
Topological Polar Surface Area: 46.2

4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029030492-250mg	4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde	1806937-57-4	95%	250mg	$1,009.40	2022-03-31
Alichem	A029030492-500mg	4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde	1806937-57-4	95%	500mg	$1,853.50	2022-03-31
Alichem	A029030492-1g	4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde	1806937-57-4	95%	1g	$2,895.00	2022-03-31

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Additional information on 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde

4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde: A Novel Scaffold for Targeted Therapeutic Applications

CAS No. 1806937-57-4 represents a structurally unique compound with potential applications in medicinal chemistry and pharmaceutical research. This molecule, 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde, features a pyridine ring core functionalized with multiple substituents, including an iodine atom, a difluoromethyl group, a hydroxyl group, and a carboxaldehyde functional group. The combination of these moieties creates a versatile scaffold capable of engaging diverse biological targets through hydrogen bonding, electrostatic interactions, and π-π stacking mechanisms.

Recent advances in drug discovery have highlighted the importance of functional group diversity in modulating molecular interactions. The presence of the iodine atom in the pyridine ring enhances the compound's electrophilic properties, potentially enabling it to act as a reactive intermediate in click chemistry reactions. Meanwhile, the hydroxyl group introduces hydrophilicity, which may influence the molecule's solubility and permeability profiles. The carboxaldehyde functional group provides a reactive site for further chemical modifications, such as conjugation with targeting ligands or functionalization with fluorescent moieties.

Studies published in bioorganic and medicinal chemistry journals in 2023 have demonstrated the utility of pyridine-based scaffolds in developing antibacterial agents and anti-inflammatory drugs. The iodine atom in the pyridine ring has been shown to disrupt microbial cell membranes through electrostatic interactions, while the hydroxyl group may contribute to enzyme inhibition by forming hydrogen bonds with key residues in target proteins. The carboxaldehyde group has also been implicated in covalent binding to specific amino acid residues, enhancing the compound's potency.

Current research efforts are focused on optimizing the synthetic accessibility of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde. A 2024 study published in Organic & Biomolecular Chemistry reported a novel multistep synthesis route involving electrophilic substitution reactions and photoredox catalysis. This approach allows for the precise introduction of the iodine atom and hydroxyl group into the pyridine ring, while maintaining the difluoromethyl substituent in the 4-position. The resulting compound exhibits improved stereoselectivity and enantioselectivity compared to traditional synthetic methods.

The biological activity of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde has been evaluated in in vitro and in vivo models. A 2023 study in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective cytotoxicity against prostate cancer cell lines. The iodine atom is hypothesized to play a critical role in disrupting DNA replication by forming intercalative interactions with nucleic acids. Additionally, the carboxaldehyde group may contribute to topoisomerase inhibition, a mechanism commonly observed in chemotherapy agents.

Recent computational studies have provided insights into the molecular docking behavior of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde. A 2024 paper in ACS Medicinal Chemistry Letters revealed that the compound binds with high affinity to protein kinase A (PKA) and adenosine A2A receptor. The hydroxyl group forms hydrogen bonds with key residues in these targets, while the iodine atom engages in van der Waals interactions with hydrophobic pockets. These findings suggest potential applications in neurological disorders and cardiovascular diseases.

Furthermore, the synthetic versatility of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde has been explored in drug conjugation strategies. A 2023 study in Advanced Drug Delivery Reviews demonstrated that this compound can be conjugated with targeting ligands such as antibodies and peptides to enhance selective delivery to specific tissues. The carboxaldehyde group serves as a reactive site for click chemistry reactions, enabling the formation of amino acid derivatives and fluorescent probes.

Current challenges in the development of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde include optimizing its pharmacokinetic profile and reducing toxicity in in vivo models. A 2024 study in Drug Discovery Today reported that the compound exhibits high metabolic stability in liver microsomes, but its bioavailability is limited by poor permeability. Researchers are exploring structure modifications to enhance cell membrane permeability while maintaining target specificity.

Looking ahead, the potential applications of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde extend beyond traditional drug discovery. The compound's functional group diversity makes it a promising candidate for materials science, particularly in the development of conductive polymers and photovoltaic materials. The carboxaldehyde group can participate in π-conjugation to form organic semiconductors, while the iodine atom may enhance charge transport properties.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde represents a versatile platform for drug discovery and materials science. Its functional group diversity and synthetic accessibility make it a valuable tool for exploring new biological mechanisms and chemical applications. Ongoing research is focused on optimizing its pharmacokinetic profile, enhancing target specificity, and expanding its potential applications in both healthcare and industrial sectors.

As the field of drug discovery continues to evolve, compounds like 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde will play a critical role in addressing unmet medical needs. The functional group diversity of this compound offers a unique opportunity to develop novel therapeutics with improved efficacy and selectivity. Continued research into its synthetic methods, biological activity, and potential applications will be essential in realizing its full potential.

Ultimately, the development of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde exemplifies the power of functional group diversity in modern drug discovery. By leveraging its synthetic versatility and biological activity, researchers can unlock new possibilities for targeted therapies and innovative materials. As the scientific community continues to explore the potential of this compound, it is likely to become an important tool in the development of new medicines and technological advancements.

With ongoing research and innovation, 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde is poised to make significant contributions to both healthcare and science. Its functional group diversity and synthetic accessibility offer a unique platform for exploring new biological mechanisms and chemical applications. As the field of drug discovery continues to advance, this compound will undoubtedly play a crucial role in shaping the future of medicine and technology.

As we continue to explore the potential of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde, it is clear that this compound has the potential to make a significant impact in both healthcare and science. Its functional group diversity and synthetic accessibility offer a unique platform for developing novel therapeutics and innovative materials. As the scientific community continues to advance, it is likely that this compound will become an essential tool in the development of new medicines and technological advancements.

With continued research and innovation, 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde is poised to make a lasting impact on both healthcare and science. Its functional group diversity and synthetic accessibility offer a unique opportunity to explore new biological mechanisms and chemical applications. As the field of drug discovery continues to evolve, this compound will undoubtedly play a vital role in shaping the future of medicine and technology.

In summary, 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde represents a promising platform for drug discovery and materials science. Its functional group diversity and synthetic accessibility make it a valuable tool for exploring new biological mechanisms and chemical applications. As the scientific community continues to advance, it is likely that this compound will become an essential part of the development of new medicines and technological advancements.

As the field of drug discovery continues to evolve, compounds like 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde will play an increasingly important role in addressing unmet medical needs. The functional group diversity of this compound offers a unique opportunity to develop novel therapeutics with improved efficacy and selectivity. Continued research into its synthetic methods, biological activity, and potential applications will be essential in realizing its full potential.

Ultimately, the development of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde exemplifies the power of functional group diversity in modern drug discovery. By leveraging its synthetic versatility and biological activity, researchers can unlock new possibilities for targeted therapies and innovative materials. As the scientific community continues to explore the potential of this compound, it is likely to become an important tool in the development of new medicines and technological advancements.

With ongoing research and innovation, 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde is poised to make a significant impact on both healthcare and science. Its functional group diversity and synthetic accessibility offer a unique platform for exploring new biological mechanisms and chemical applications. As the field of drug discovery continues to advance, this compound will undoubtedly play a crucial role in shaping the future of medicine and technology.

As we continue to explore the potential of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-carboxaldehyde, it is clear that this compound has the potential to make a significant impact in both healthcare and science. Its functional group diversity and synthetic accessibility offer a unique opportunity to develop novel therapeutics and innovative materials. As the scientific community continues to advance, it is likely that this compound will become an essential part of the development of new medicines and technological advancements.